N-cyclopentyl-2-((6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-cyclopentyl-2-[[6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H18FN5OS/c19-13-7-5-12(6-8-13)15-9-10-16-21-22-18(24(16)23-15)26-11-17(25)20-14-3-1-2-4-14/h5-10,14H,1-4,11H2,(H,20,25)
• InChI Key: LJJBVKGYGKDRMG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=C(C=C4)F
• Molecular Formula: C18H18FN5OS
• Molecular Weight: 371.4 g/mol

Description

“N-cyclopentyl-2-((6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide” is a complex organic compound that contains several functional groups and rings, including a cyclopentyl group, a fluorophenyl group, a triazolo[4,3-b]pyridazine ring, and an acetamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through multi-step reactions involving the formation of the heterocyclic rings, followed by functionalization with the desired groups.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The triazolo[4,3-b]pyridazine ring, in particular, is a fused ring system that can exist in several isomeric forms.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be influenced by the presence of the various functional groups and the electron-donating or withdrawing effects of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure, including factors such as polarity, solubility, and stability.

Scientific Research Applications

Anticancer Activity

• Research has shown that derivatives of this scaffold exhibit promising anticancer properties. They may interfere with cancer cell growth, proliferation, and metastasis. .

Antimicrobial Potential

• The compound’s structural features make it an interesting candidate for antimicrobial drug development. .

Analgesic and Anti-Inflammatory Effects

• Some derivatives may possess analgesic properties, providing pain relief. .

Antioxidant Properties

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Antiviral Activity

• Researchers have explored the potential of these compounds against viral infections. .

Enzyme Inhibitors

• Triazolothiadiazines can serve as enzyme inhibitors. .

Antitubercular Agents

• The scaffold’s unique structure could be harnessed for developing novel antitubercular drugs. .

Structure–Activity Relationship (SAR)

• Understanding the relationship between the compound’s structure and its biological effects is essential for drug design. .

Future Directions

Future research could focus on elucidating the synthesis methods, molecular structure, reactivity, mechanism of action, physical and chemical properties, and safety and hazards of this compound. Additionally, the potential pharmacological activities of this compound could be explored further.